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Compound of Interest

Compound Name: alpha-Hexylcinnamaldehyde

Cat. No.: B145862 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical reagents is paramount to ensuring a secure and compliant laboratory

environment. This guide provides detailed procedures for the proper disposal of alpha-
Hexylcinnamaldehyde (HCA), a common fragrance ingredient that requires careful

management due to its potential health and environmental effects. Adherence to these

protocols is essential for minimizing risks and preventing environmental contamination.

Immediate Safety and Handling
alpha-Hexylcinnamaldehyde is classified as a skin sensitizer and can cause allergic skin

reactions.[1][2][3] It is also recognized as an irritant to the skin and eyes.[2][4] Furthermore, it is

harmful to aquatic life with long-lasting effects.[1][3][4][5] Therefore, appropriate personal

protective equipment (PPE) must be worn at all times when handling this chemical.

Recommended Personal Protective Equipment (PPE):

Gloves: Compatible chemical-resistant gloves are recommended.[1] Neoprene gloves are a

suitable option.[6]

Eye Protection: Chemical safety goggles are essential to prevent eye contact.[1][2]

Protective Clothing: A lab coat or light protective clothing should be worn.[1] In case of

potential splashing, a P.V.C. apron is also recommended.[6]
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Respiratory Protection: Work should be conducted in a well-ventilated area.[7] If ventilation is

inadequate or in case of vapor or mist formation, an approved respirator should be used.[6]

Spill Response Protocol
In the event of a spill, immediate and appropriate action is necessary to contain the substance

and prevent exposure and environmental release.

Minor Spills:

Ensure Proper Ventilation: Immediately ensure the area is well-ventilated.

Contain the Spill: Use an inert, non-combustible absorbent material such as dry lime, sand,

or soda ash to cover the spill.[1]

Collect the Material: Using non-sparking tools, carefully place the absorbed material into a

suitable, labeled, and covered container for chemical waste.[1][2]

Clean the Area: After the material has been collected, ventilate the area and wash the spill

site thoroughly.[1]

Major Spills:

Evacuate the Area: Clear the area of all personnel.[6]

Alert Emergency Responders: Notify the appropriate emergency response team and inform

them of the location and nature of the hazard.[6]

Approach from Upwind: If it is safe to do so, approach the spill from upwind to avoid inhaling

fumes.[6]

Containment: Prevent the spill from entering drains, surface waters, or groundwaters.[1]

Disposal Procedures
The disposal of alpha-Hexylcinnamaldehyde and its contaminated materials must be

conducted in accordance with all federal, state, and local environmental regulations.[1]
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Step-by-Step Disposal Protocol:

Waste Collection:

Collect all waste alpha-Hexylcinnamaldehyde, including spilled material absorbed onto

inert substances, in a designated and properly labeled hazardous waste container.

Ensure the container is kept tightly closed and stored in a cool, dry, and well-ventilated

area away from heat, open flames, and incompatible materials such as strong oxidizing or

reducing agents.[1][2]

Labeling:

The waste container must be clearly labeled with the words "Hazardous Waste" and the

name "alpha-Hexylcinnamaldehyde".[8]

Engage a Licensed Waste Disposal Company:

Arrange for the collection and disposal of the waste through a licensed and approved

waste disposal company.[1]

Provide the waste disposal company with a copy of the Safety Data Sheet (SDS) for

alpha-Hexylcinnamaldehyde.

Disposal Method:

While not always classified as a hazardous waste under the Resource Conservation and

Recovery Act (RCRA), it should be disposed of at a permitted facility.[9]

Incineration at a properly permitted facility is a recommended disposal method for the

liquid form of this product.[9]

Under no circumstances should alpha-Hexylcinnamaldehyde be disposed of down the

drain or into the environment.[1][4]

Quantitative Data Summary
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While specific regulatory disposal limits are not readily available in the provided search results,

the following table summarizes key physical and toxicological data for alpha-
Hexylcinnamaldehyde.

Property Value Reference

Molecular Formula C15H20O [2]

Molecular Weight 216.32 g/mol [10]

Flash Point 113 °C (235.4 °F) [1]

Vapor Pressure 0.001 mm/Hg @ 25 °C [1]

Specific Gravity 0.951 to 0.959 @ 25 °C [1]

Oral LD50 (Rat) 3100 mg/kg [1]

Dermal LD50 (Rabbit) > 3000 mg/kg

Disposal Workflow
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of alpha-Hexylcinnamaldehyde.
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Phase 1: Identification & Handling

Phase 2: Spill or Waste Collection

Phase 3: Storage & Labeling

Phase 4: Final Disposal Critical Prohibition
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Caption: Workflow for the proper disposal of alpha-Hexylcinnamaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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